Cas no 947305-16-0 (6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile)

• Product Name: 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile
• CAS No: 947305-16-0
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 796754
• PubChem ID: 45789815
• Update Time: 2025-10-29

6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile
• 5H-Pyrrolo[3,4-d]pyrimidine-2-carbonitrile,6,7-dihydro-
• SCHEMBL1528705
• XGULKVWYPKGQSM-UHFFFAOYSA-N
• 947305-16-0
• C13600
• 6,7-DIHYDRO-5H-PYRROLO[3,4-D]PYRIMIDINE-2-CARBONITRILE HCL
• AKOS006323665
• FT-0646758
• A845062
• DTXSID80672042
• 4-BROMO-3-NITRO-1-NAPHTHOICACID

• Inchi： 1S/C7H6N4/c8-1-7-10-3-5-2-9-4-6(5)11-7/h3,9H,2,4H2
• InChI Key： XGULKVWYPKGQSM-UHFFFAOYSA-N
• SMILES： N1CC2=C(C=NC(C#N)=N2)C1

Computed Properties

• Exact Mass: 146.05900
• Monoisotopic Mass: 146.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8

Experimental Properties

• Density: 1.36
• Boiling Point: 359.3°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.623
• PSA: 61.60000
• LogP: 0.28028

Additional information on 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile

Introduction to 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile (CAS No. 947305-16-0)

6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activity. This compound, identified by the CAS number 947305-16-0, belongs to the pyrrolopyrimidine class of molecules, which are well-documented for their role in drug discovery and development. The presence of a nitrile group at the 2-position and a hydrogenated pyrrolopyrimidine core suggests a high degree of reactivity and functionalization potential, making it a valuable scaffold for medicinal chemists.

The significance of 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile lies in its ability to serve as a precursor for more complex pharmacophores. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity and selectivity for various biological targets. For instance, studies have shown that modifications at the 5-position of the pyrrolopyrimidine ring can significantly alter the pharmacokinetic properties of the resulting molecules. This underscores the importance of understanding the structural features and reactivity patterns of such heterocycles in designing novel therapeutic agents.

In recent years, there has been a surge in interest regarding small molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile has been explored as a lead compound in this context due to its ability to mimic natural substrates and interfere with enzymatic activity. The nitrile group, in particular, has been found to participate in hydrogen bonding interactions with key residues in the active sites of target proteins. This has led to the development of several high-throughput screening (HTS) libraries where this compound serves as a foundation for identifying potent inhibitors.

One notable application of 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile is in the synthesis of antiviral agents. The pyrrolopyrimidine scaffold is known to exhibit broad-spectrum activity against viruses by inhibiting essential viral enzymes or interfering with replication mechanisms. Preliminary studies have demonstrated that derivatives of this compound can inhibit protease enzymes associated with viral maturation, thereby reducing viral infectivity. The versatility of this scaffold allows for further optimization to enhance efficacy and reduce off-target effects.

The chemical synthesis of 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile involves multi-step reactions that often require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as nitrile introduction. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of drug development processes. These innovations are particularly important as regulatory agencies increasingly emphasize green chemistry principles.

From a computational chemistry perspective, 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. Quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of this compound, aiding in the rational design of analogs with improved pharmacological properties. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The pharmacological profile of 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile has been further investigated through preclinical studies involving cell-based assays and animal models. These studies have revealed promising results regarding its potential as an anti-proliferative agent and as a modulator of inflammatory pathways. The compound’s ability to cross cell membranes efficiently suggests its suitability for oral administration, which is a critical factor in drug formulation.

In conclusion,6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile (CAS No. 947305-16-0) represents a compelling scaffold for medicinal chemistry research with diverse applications ranging from anticancer therapy to antiviral treatment. Its structural features and reactivity patterns offer numerous opportunities for chemical modification aimed at optimizing biological activity and therapeutic efficacy. As research continues to uncover new biological targets and synthetic methodologies,6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carbonitrile is poised to remain at the forefront of pharmaceutical innovation.